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Compound of Interest

Compound Name: trans-1,4-Dichloro-2-butene

Cat. No.: B041546 Get Quote

Essential Safety and Handling Guide for trans-1,4-
Dichloro-2-butene
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with trans-1,4-Dichloro-2-butene. Adherence to these procedures is essential for

ensuring a safe laboratory environment.

Chemical Properties and Hazards Overview

trans-1,4-Dichloro-2-butene is a colorless to light yellow liquid with a distinct, sweet, and

pungent odor.[1][2] It is a highly toxic, flammable, and corrosive chemical that poses significant

health risks, including the potential to cause cancer.[3][4] The substance is toxic if swallowed,

in contact with skin, or inhaled.[4] It causes severe skin and eye burns.[3] Due to its hazardous

nature, it must be handled with extreme caution using appropriate personal protective

equipment and engineering controls.
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Property Value

CAS Number 110-57-6

Molecular Formula C4H6Cl2

Molecular Weight 125.00 g/mol

Boiling Point 74-76 °C at 40 mmHg

Melting Point 1-3 °C

Flash Point 53 °C (127.4 °F) - closed cup

Density 1.183 g/mL at 25 °C

Vapor Pressure 10 mmHg at 20 °C

Storage Temperature 2-8°C

Airborne Exposure Limit
ACGIH recommends a limit of 0.005 ppm

averaged over an 8-hour workshift.[5][6]

Health Hazard Information
Acute Effects: Causes severe burns to the skin and eyes and is a lachrymator (induces

tearing).[3] Inhalation may be fatal, causing chemical burns to the respiratory tract.[3]

Ingestion is poisonous and results in burns to the gastrointestinal tract.[3] It is toxic in contact

with skin.[3]

Chronic Effects: May cause cancer in humans.[3] It is also suspected of damaging fertility or

the unborn child and may cause genetic defects.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling trans-1,4-Dichloro-2-butene.
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PPE Category Specification

Hand

Wear appropriate protective gloves. Safety

equipment suppliers recommend Polyvinyl

Alcohol, Viton®, and DuPont Tychem®

Responder® as protective materials.[5]

Eye/Face Use chemical safety goggles and a face shield.

Skin/Body

Wear appropriate protective clothing to minimize

skin contact.[3] This includes a lab coat, and for

larger quantities or risk of splash, a chemical-

resistant apron or suit. All protective clothing

should be clean and put on before work.[5]

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved respirator is required if exposure limits

are exceeded or if irritation is experienced.[3]

For potential exposure above 0.005 ppm, a full

facepiece respirator with an organic vapor

cartridge is recommended.[5]

Operational Plan: Step-by-Step Handling
Procedures
All operations involving trans-1,4-Dichloro-2-butene must be conducted in a designated area,

within a chemical fume hood.[3] An eyewash station and safety shower must be readily

accessible.[3]

Preparation:

Obtain Special Instructions: Before use, obtain and read the Safety Data Sheet (SDS).[3]

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

Gather Materials: Assemble all necessary equipment, including spark-proof tools and

explosion-proof equipment.[3]
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Don PPE: Put on all required personal protective equipment as specified in the table above.

Handling:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[7]

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[8]

Avoid Inhalation and Contact: Do not breathe vapors, mist, or gas.[3] Avoid contact with

eyes, skin, and clothing.[3]

Storage: Keep the container tightly closed and store in a cool, dry, well-ventilated area, away

from ignition sources.[8][9] It is recommended to store it under an argon blanket and

refrigerated at temperatures between 2-8°C.[3]

Post-Handling:

Decontamination: Wash hands and any exposed skin thoroughly after handling.[5]

Clothing: Contaminated work clothes should be removed promptly and laundered by trained

personnel.[6]

Work Area: Clean the work area thoroughly.

Disposal Plan
trans-1,4-Dichloro-2-butene and its container must be disposed of as hazardous waste.[3]

Spill Response:

Evacuate: In case of a spill, evacuate the area immediately.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with inert material such as vermiculite, sand, or earth.[3]
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Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,

sealed container for disposal.[3]

Decontamination: Clean the spill area thoroughly.

Waste Disposal:

Waste Classification: This material is classified as hazardous waste.

Regulatory Compliance: Disposal must be in accordance with all applicable federal, state,

and local environmental regulations. High-temperature incineration with hydrochloric acid

scrubbing is a potential disposal method.[1] Contact your institution's environmental health

and safety department for specific guidance.

Container Disposal: Do not reuse empty containers. They should be treated as hazardous

waste.

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal of trans-1,4-Dichloro-2-butene

Preparation

Handling (in Fume Hood)

Post-Handling

Disposal
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Don Full PPE

Ground Equipment

Use Spark-Proof Tools

Dispense Chemical

Secure Container

Decontaminate Self & Area

Label Hazardous Waste

Store in Designated Area

Follow EHS Protocol
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Caption: Workflow for safe handling and disposal of trans-1,4-Dichloro-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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